N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C25H26N2O3S and its molecular weight is 434.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Research has been conducted on the synthesis and characterization of quinazoline and tetrahydroquinoline derivatives, highlighting their importance in medicinal chemistry. For example, Rahman et al. (2014) explored the pharmacological potential of N-substituted quinazoline derivatives, evaluating their diuretic, antihypertensive, and anti-diabetic activities (Rahman et al., 2014). Similarly, Alqasoumi et al. (2010) synthesized novel tetrahydroquinoline derivatives bearing a sulfonamide moiety, assessing their in vitro antitumor activity, and found several compounds more potent than the reference drug Doxorubicin (Alqasoumi et al., 2010).
Catalytic Applications
The catalytic applications of compounds involving sulfonamide moieties have been investigated. Chaitanya et al. (2013) described a rhodium-catalyzed cyanation of chelation-assisted C-H bonds using a sulfonamide as a cyanating reagent, showcasing the method's efficiency in synthesizing benzonitrile derivatives (Chaitanya et al., 2013).
Anticancer and Antimicrobial Effects
The anticancer and antimicrobial properties of sulfonamide derivatives have also been a focus. Cumaoğlu et al. (2015) synthesized sulfonamide derivatives that demonstrated pro-apoptotic effects in cancer cells through activating p38/ERK phosphorylation (Cumaoğlu et al., 2015). Vanparia et al. (2010) explored the antimicrobial activity of novel benzenesulfonamide derivatives, showing significant efficacy against various bacterial and fungal strains (Vanparia et al., 2010).
Enzyme Inhibition
Exploring the structural properties of potent human carbonic anhydrase inhibitors, Buemi et al. (2019) designed and synthesized cycloalkylamino-1-carbonylbenzenesulfonamides, achieving remarkable inhibition of certain human carbonic anhydrases (Buemi et al., 2019).
Properties
IUPAC Name |
N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-2,4,5-trimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N2O3S/c1-17-13-19(3)24(14-18(17)2)31(29,30)26-22-10-11-23-21(15-22)9-12-25(28)27(23)16-20-7-5-4-6-8-20/h4-8,10-11,13-15,26H,9,12,16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBPDMNOFGGTULE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CC4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.